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Compound of Interest

Compound Name: N-(thiazol-2-ylmethyl)acetamide

Cat. No.: B13813748 Get Quote

Executive Summary & Compound Profile
Objective: This guide establishes the analytical benchmarks for N-(thiazol-2-
ylmethyl)acetamide (CAS: 165668-08-6), a critical intermediate in the synthesis of kinase

inhibitors and anti-infectives. Unlike its analog N-(thiazol-2-yl)acetamide, this compound

features a methylene bridge that alters its physicochemical properties and combustion

behavior.

Target Audience: Medicinal Chemists, Analytical Scientists, and QC Managers.

Compound Identity
Property Specification

IUPAC Name N-(1,3-thiazol-2-ylmethyl)acetamide

Structure
Thiazole ring linked via methylene (-CH₂-) to

acetamide

Formula C₆H₈N₂OS

Mol.[1][2][3][4][5][6][7][8][9] Weight 156.21 g/mol

Appearance White to off-white crystalline solid

Melting Point 118–120 °C (Lit. range for similar acetamides)
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Theoretical Benchmarks (The "Gold Standard")
In elemental analysis (EA), the theoretical composition serves as the absolute truth. For a

sample to be deemed "analytically pure," experimental values must fall within ±0.4% of these

theoretical benchmarks.

Table 1: Theoretical Composition vs. Acceptance Limits
Element

Theoretical
Mass %

Lower Limit
(-0.4%)

Upper Limit
(+0.4%)

Common
Failure Mode

Carbon (C) 46.13% 45.73% 46.53%

Low: Incomplete

combustion /

High: Solvent

trap

Hydrogen (H) 5.16% 4.76% 5.56%

High:

Moisture/Solvent

retention

Nitrogen (N) 17.93% 17.53% 18.33%
Low: Incomplete

reduction of NOx

Sulfur (S) 20.53% 20.13% 20.93%

Low: Ash

formation / High:

Matrix

interference

Critical Insight: The high sulfur content (>20%) presents a specific challenge. Standard

combustion catalysts (typically Tungsten/Tin) must be fresh to prevent sulfur "tailing" or

incomplete conversion to SO₂, which can artificially depress the Sulfur value and inflate Carbon

readings due to chromatographic overlap.
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To validate the instrument before analyzing N-(thiazol-2-ylmethyl)acetamide, you must run a

standard that mimics its heteroatom profile.

Table 2: Benchmark Comparison
Standard Formula %N %S

Suitability for
Target

Acetanilide C₈H₉NO 10.36 0.00

Poor. Lacks

Sulfur; only

validates C/H/N.

Sulfanilamide C₆H₈N₂O₂S 16.27 18.62

Excellent.

Closely matches

the %S (20.5%)

and %N (17.9%)

of the target.

BBOT C₂₆H₂₆N₂O₂S 6.51 7.44

Moderate. Good

for simultaneous

CHNS, but S

content is too low

to stress-test the

detector for this

specific

application.

Recommendation: Use Sulfanilamide for daily calibration when analyzing thiazole derivatives. If

Sulfanilamide recovery is <99.5%, do not proceed with the target sample.

Experimental Protocol: Synthesis & Preparation
To achieve the benchmarks in Table 1, the sample must be chemically pure and free of

solvates. The following protocol ensures an "EA-grade" sample.

Phase 1: Synthesis (Acetylation)
Reaction: 2-(Aminomethyl)thiazole + Acetyl Chloride

N-(thiazol-2-ylmethyl)acetamide
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Setup: Flame-dry a 100 mL round-bottom flask under Nitrogen.

Dissolution: Dissolve 10 mmol of 2-(aminomethyl)thiazole (NOT 2-aminothiazole) in 30 mL

dry Dichloromethane (DCM). Add 12 mmol Triethylamine (TEA) as a base scavenger.

Addition: Cool to 0°C. Add 11 mmol Acetyl Chloride dropwise over 15 minutes.

Reaction: Stir at 0°C for 1 hour, then warm to Room Temp (RT) for 2 hours. Monitor via TLC

(MeOH/DCM 1:9).

Phase 2: Purification (The "Make or Break" Step)
Crude product often fails EA due to trapped TEA-HCl salts.

Wash: Dilute with DCM, wash with 1M HCl (removes unreacted amine), then Sat. NaHCO₃,

then Brine.[5]

Dry: Dry organic layer over Anhydrous Na₂SO₄. Concentrate in vacuo.

Recrystallization: Dissolve crude solid in minimal hot Ethyl Acetate. Add Hexane dropwise

until turbid. Cool to 4°C overnight.

Vacuum Drying: Dry crystals at 45°C under high vacuum (0.1 mbar) for 24 hours. Note:

Thiazoles can be hygroscopic; store in a desiccator.

Visual Workflows
Workflow 1: Synthesis & Purification Logic

Start: 2-(Aminomethyl)thiazole Acetylation
(AcCl, TEA, DCM, 0°C)

N2 Atmosphere Workup
(HCl -> NaHCO3 -> Brine)

Quench Recrystallization
(EtOAc / Hexane)

Crude Solid Vacuum Dry
(45°C, 24h)

Pure Crystals Elemental AnalysisSample Prep

Click to download full resolution via product page

Caption: Step-by-step pathway from raw materials to analytical-grade sample.

Workflow 2: Validation Decision Tree
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Caption: Logical framework for validating instrument performance before sample analysis.
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Troubleshooting & Data Interpretation
Scenario A: High Hydrogen (> 5.56%)

Cause: Solvent retention (likely Ethyl Acetate or Water).

Calculation: 1 mole of water per mole of compound raises %H from 5.16% to ~6.3%.

Fix: Grind sample to fine powder and re-dry at 60°C under vacuum.

Scenario B: Low Sulfur (< 20.13%)
Cause: Incomplete oxidation or adsorption of SO₂ on ash/crucible.

Fix: Add Vanadium Pentoxide (V₂O₅) additive to the sample capsule to promote oxidation

and flux the ash.

Scenario C: Low Carbon (< 45.73%)
Cause: Carbide formation or encapsulation of sample in inorganic salts.

Fix: Ensure the "Wash" step in purification (Section 4) was thorough. Residual NaCl/TEA-

HCl acts as non-combustible filler, lowering %C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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